Catalyst-free synthesis of α1-oxindole-α-hydroxyphosphonates via phospha-aldol reaction of isatins employing N-heterocyclic phosphine (NHP)-thiourea†

Organic & Biomolecular Chemistry Pub Date: 2016-09-09 DOI: 10.1039/C6OB01608A

Abstract

A highly efficient phospha-aldol reaction for the synthesis of α1-oxindole-α-hydroxyphosphonates is developed utilizing N-heterocyclic phosphine (NHP)-thiourea as a phosphonylation reagent under catalyst, additive free conditions. This methodology encompasses a variety of isatin derivatives to provide α1-oxindole- α-hydroxyphosphonates up to 99% yield.

Graphical abstract: Catalyst-free synthesis of α1-oxindole-α-hydroxyphosphonates via phospha-aldol reaction of isatins employing N-heterocyclic phosphine (NHP)-thiourea
Catalyst-free synthesis of α1-oxindole-α-hydroxyphosphonates via phospha-aldol reaction of isatins employing N-heterocyclic phosphine (NHP)-thiourea†
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